![molecular formula C15H15ClN2O2 B5822404 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione](/img/structure/B5822404.png)
1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione, also known as CPDD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPDD is a pyrrolidinedione derivative that has been synthesized through various methods, including the use of piperidine and 4-chlorophenylacetic acid.
Mechanism of Action
The mechanism of action of 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione is not fully understood. However, it is believed that 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione acts on the gamma-aminobutyric acid (GABA) system in the brain. GABA is an inhibitory neurotransmitter that plays a role in regulating neuronal excitability. 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione is believed to enhance GABAergic neurotransmission, which may contribute to its anticonvulsant and antidepressant effects.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione has been found to have various biochemical and physiological effects. Studies have shown that 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione increases the levels of GABA in the brain, which may contribute to its anticonvulsant and antidepressant effects. Additionally, 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a role in promoting the growth and survival of neurons. This may contribute to its potential as a neuroprotective agent.
Advantages and Limitations for Lab Experiments
1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione has several advantages and limitations for lab experiments. One advantage is that it has been found to have potential therapeutic applications in various areas of scientific research. Additionally, 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione has been found to have low toxicity in animal models. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop targeted therapies. Additionally, more research is needed to determine the optimal dosage and administration of 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione.
Future Directions
There are several future directions for research on 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione. One area of interest is its potential as a neuroprotective agent. Studies have shown that 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione increases the levels of BDNF, which may contribute to its neuroprotective effects. Additionally, more research is needed to determine the optimal dosage and administration of 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione for its potential therapeutic applications. Furthermore, more research is needed to determine the safety and efficacy of 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione in human clinical trials.
Synthesis Methods
1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione can be synthesized through various methods, including the use of piperidine and 4-chlorophenylacetic acid. In one method, piperidine is reacted with 4-chlorophenylacetic acid in the presence of acetic anhydride to form the intermediate 1-(4-chlorophenyl)-3-(1-piperidinyl) pyrrolidine-2,5-dione. This intermediate is then oxidized using potassium permanganate to form 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione.
Scientific Research Applications
1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione has been found to have potential therapeutic applications in various areas of scientific research. One area of interest is its potential as an anticonvulsant drug. Studies have shown that 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione has anticonvulsant effects in animal models of epilepsy. Additionally, 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione has been found to have potential as an antidepressant drug. Studies have shown that 1-(4-chlorophenyl)-3-(1-piperidinyl)-1H-pyrrole-2,5-dione has antidepressant effects in animal models of depression.
properties
IUPAC Name |
1-(4-chlorophenyl)-3-piperidin-1-ylpyrrole-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O2/c16-11-4-6-12(7-5-11)18-14(19)10-13(15(18)20)17-8-2-1-3-9-17/h4-7,10H,1-3,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKHJVSFOJDWIQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC(=O)N(C2=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70877746 |
Source
|
Record name | R3871-N30 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70877746 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.